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Compound of Interest

Compound Name: AM6545

CAS No.: 1245626-05-4

Cat. No.: B570646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM6545 is a potent and peripherally restricted antagonist of the cannabinoid receptor 1 (CB1).

[1] Its limited ability to cross the blood-brain barrier makes it a valuable tool for investigating the

peripheral actions of the endocannabinoid system without the central nervous system side

effects associated with first-generation CB1 antagonists. These application notes provide

detailed protocols for the preparation and use of AM6545 in both in vitro and in vivo

experimental settings, along with information on its stability and the signaling pathways it

modulates.

Chemical Properties and Solubility
AM6545 is a synthetic, non-brain penetrant, neutral antagonist of the CB1 receptor.[2][3] Its

chemical and physical properties are summarized in the table below.
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Property Value

Molecular Formula C₂₆H₂₃Cl₂N₅O₃S

Molecular Weight 556.5 g/mol

CAS Number 1245626-05-4

Appearance Crystalline solid

Purity ≥98%

Proper solubilization is critical for the efficacy and reproducibility of experiments involving

AM6545. The following table outlines its solubility in various common laboratory solvents.

Solvent Solubility

DMSO ≥ 100 mg/mL

Ethanol Sparingly soluble

Water Insoluble

Solution Preparation and Stability
Stock Solution Preparation (In Vitro and In Vivo)
For most applications, a high-concentration stock solution of AM6545 in 100% Dimethyl

Sulfoxide (DMSO) is recommended.

Protocol:

Weigh the desired amount of AM6545 powder in a sterile microcentrifuge tube.

Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g.,

10 mM or 20 mM).

Vortex thoroughly until the powder is completely dissolved. Gentle warming (37°C) or

sonication can be used to aid dissolution if necessary.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Working Solution Preparation for In Vitro (Cell-Based)
Assays
Protocol:

Thaw a single aliquot of the AM6545 DMSO stock solution.

Dilute the stock solution to the final desired working concentration using pre-warmed cell

culture medium. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Prepare a vehicle control solution containing the same final concentration of DMSO in the

cell culture medium as the AM6545-treated samples.

Mix the working solution thoroughly by gentle pipetting before adding it to the cells.

Working Solution Preparation for In Vivo (Animal)
Studies
For intraperitoneal (i.p.) injections in rodents, AM6545 is typically administered as a

suspension. A common vehicle consists of DMSO, Tween® 80 (a nonionic surfactant), and

saline.

Protocol:

Prepare a stock solution of AM6545 in 100% DMSO as described above.

In a sterile tube, add the required volume of the AM6545 DMSO stock solution.

Add an equal volume of Tween® 80 to the DMSO solution (1:1 ratio of DMSO to Tween®

80).

Vortex the mixture thoroughly.

Add sterile 0.9% saline to the mixture to achieve the final desired concentration of AM6545.

A common final vehicle composition is a 1:1:8 ratio of DMSO:Tween® 80:Saline.
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Vortex the final suspension vigorously before each injection to ensure a homogenous

distribution of the compound.

A vehicle control group should be administered the same DMSO:Tween® 80:Saline mixture

without AM6545.

Stability and Storage
Proper storage of AM6545 solutions is essential to maintain their chemical integrity and

biological activity.

Solution Type Storage Temperature Stability Duration

AM6545 Powder -20°C ≥ 2 years

DMSO Stock Solution -20°C 1 month

-80°C 6 months

In Vivo Working Solution Prepared fresh daily Not recommended for storage

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution.

Experimental Protocols
In Vitro cAMP Assay
This protocol is designed to assess the effect of AM6545 on adenylyl cyclase activity in cells

expressing the CB1 receptor.

Methodology:

Seed cells (e.g., HEK293 cells stably expressing the human CB1 receptor) in a 96-well plate

at an appropriate density and allow them to adhere overnight.

The following day, replace the culture medium with serum-free medium and incubate for 1-2

hours.
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Pre-treat the cells with various concentrations of AM6545 or vehicle control for 15-30

minutes.

Stimulate the cells with a known adenylyl cyclase activator, such as forskolin, in the

presence of a phosphodiesterase inhibitor (e.g., IBMX) for 15-30 minutes.

Lyse the cells and measure the intracellular cyclic adenosine monophosphate (cAMP) levels

using a commercially available cAMP assay kit (e.g., ELISA or HTRF-based).

As a neutral antagonist, AM6545 is not expected to alter basal cAMP levels but should block

the inhibitory effect of a CB1 agonist on forskolin-stimulated cAMP production.[2]

In Vivo Food Intake and Body Weight Study in Rodents
This protocol outlines a typical experiment to evaluate the effect of peripherally administered

AM6545 on food intake and body weight.

Methodology:

Acclimate animals (e.g., mice or rats) to individual housing and the specific diet for at least

one week before the experiment.

Record baseline food intake and body weight for several days to establish a stable baseline.

On the day of the experiment, administer AM6545 (prepared as an i.p. suspension) or

vehicle control at the desired dose (e.g., 10 mg/kg).

Measure food intake at various time points post-injection (e.g., 1, 2, 4, 8, and 24 hours).

Record body weight daily throughout the study period.

For chronic studies, administer AM6545 or vehicle daily and monitor food intake and body

weight changes over an extended period.

Signaling Pathways and Experimental Workflows
AM6545 and the CB1 Receptor Signaling Pathway
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AM6545 acts as a neutral antagonist at the CB1 receptor, which is a G-protein coupled

receptor (GPCR) primarily coupled to the inhibitory G-protein, Gαi/o. Upon activation by an

agonist, the CB1 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP

levels and reduced protein kinase A (PKA) activity. By binding to the CB1 receptor without

activating it, AM6545 blocks the binding of endogenous or exogenous agonists, thereby

preventing this downstream signaling cascade. The antagonism of the CB1 receptor by

AM6545 has also been shown to influence other signaling pathways, including the Akt/mTOR

and ERK pathways.[4]
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CB1 Receptor Signaling Antagonized by AM6545

Experimental Workflow for an In Vivo Study
The following diagram illustrates a typical workflow for an acute in vivo experiment investigating

the effects of AM6545.
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Typical In Vivo Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocols-for-preclinical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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